Cas no 385-01-3 (3-Fluoro-2-nitrophenol)

• Product Name: 3-Fluoro-2-nitrophenol
• CAS No: 385-01-3
• MF: C₆H₄FNO₃
• MW: 157.099265098572
• MDL: MFCD07368753
• CID: 37171
• PubChem ID: 2782777
• Update Time: 2025-06-11

3-Fluoro-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-nitrophenol
• 2-nitro-3-fluorophenol
• 2-Fluoro-3-nitrophenol
• 3-difluoro-2-nitrophenol
• 3-Fluor-2-nitro-1-hydroxy-benzol
• 3-Fluor-2-nitro-phenol
• 3-fluoro-2-nitro-phenol
• Phenol, 3-fluoro-2-nitro-
• 3-fluoronitro-phenol
• PubChem4124
• KSC497M1H
• GAWNBKUTBVLIPL-UHFFFAOYSA-N
• STL554771
• SBB063651
• CL8487
• BBL100977
• 3-Fluoro-2-nitrophenol, AldrichCPR
• RP22090
• CM11765
• VZ26786
• AB0
• AB0024618
• ST2410684
• F0947
• GS-3543
• CS-W007764
• 385-01-3
• DTXSID30382285
• SY039923
• SCHEMBL845747
• MFCD07368753
• EN300-299335
• J-512465
• FT-0632071
• AKOS005256259
• 2-Fluoro-6-hydroxynitrobenzene
• AM20060963
• DTXCID50333310
• DB-006431
• 675-091-9

• MDL： MFCD07368753
• Inchi： 1S/C6H4FNO3/c7-4-2-1-3-5(9)6(4)8(10)11/h1-3,9H
• InChI Key： GAWNBKUTBVLIPL-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1[N+](=O)[O-])O

Computed Properties

• Exact Mass: 157.01800
• Monoisotopic Mass: 157.01752115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66

Experimental Properties

• Melting Point: 36.0 to 40.0 deg-C
• Boiling Point: 237.6°C at 760 mmHg
• PSA: 66.05000
• LogP: 1.96270

3-Fluoro-2-nitrophenol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Hazard Category Code： 34
• Safety Instruction： 36/37/39-45
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols

Additional information on 3-Fluoro-2-nitrophenol

3-Fluoro-2-nitrophenol: A Comprehensive Overview

3-Fluoro-2-nitrophenol, also known by its CAS number CAS No. 385-01-3, is a versatile organic compound with significant applications in various fields. This compound, characterized by its unique chemical structure, has garnered attention in recent years due to its potential in advanced materials and innovative technologies. The molecule consists of a phenol ring substituted with a fluoro group at the 3-position and a nitro group at the 2-position, making it a valuable compound in both academic research and industrial applications.

The synthesis of 3-Fluoro-2-nitrophenol involves a multi-step process that typically begins with the nitration of fluoro-substituted phenols. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, aligning with the growing demand for sustainable chemical processes. Researchers have explored the use of heterogeneous catalysts to enhance reaction yields and reduce waste, which is a critical consideration in modern chemical manufacturing.

In terms of physical properties, 3-Fluoro-2-nitrophenol exhibits a melting point of approximately 150°C and a boiling point around 280°C under standard conditions. Its solubility in common solvents such as water and ethanol is moderate, which makes it suitable for various solution-based reactions. The compound's UV-vis spectrum shows strong absorption bands in the visible region, indicating potential applications in optoelectronic materials.

The chemical reactivity of 3-Fluoro-2-nitrophenol is influenced by the electron-withdrawing effects of both the fluoro and nitro groups. These groups deactivate the aromatic ring, making it less susceptible to electrophilic substitution reactions. However, the compound can undergo nucleophilic aromatic substitution under specific conditions, which has been exploited in the synthesis of advanced pharmaceutical intermediates.

Recent studies have highlighted the role of 3-Fluoro-2-nitrophenol in biochemistry and pharmacology. The compound has been investigated as a potential lead molecule for anti-inflammatory drugs due to its ability to inhibit certain enzymes involved in inflammatory pathways. Additionally, its derivatives have shown promise as antioxidants, which could be beneficial in combating oxidative stress-related diseases.

In the field of materials science, 3-Fluoro-2-nitrophenol has been used as a precursor for synthesizing high-performance polymers and coatings. Its ability to form stable covalent bonds makes it ideal for applications requiring durability and resistance to environmental factors. Researchers have also explored its use in creating stimuli-responsive materials that can change properties under external conditions such as temperature or pH changes.

The environmental impact of 3-Fluoro-2-nitrophenol has been a topic of interest due to its potential release during industrial processes. Studies have shown that the compound can undergo biodegradation under aerobic conditions, reducing its persistence in natural ecosystems. However, further research is needed to fully understand its long-term effects on aquatic life and soil health.

In conclusion, 3-Fluoro-2-nitrophenol, with its unique chemical properties and diverse applications, remains a focal point in contemporary chemical research. As advancements continue to emerge, this compound is poised to play an even greater role in shaping future technologies and therapeutic solutions.